Cas no 610-38-8 (4-Bromo-1,2-dinitrobenzene)

• Product Name: 4-Bromo-1,2-dinitrobenzene
• CAS No: 610-38-8
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• MDL: MFCD00474634
• CID: 512534
• PubChem ID: 61152
• Update Time: 2025-08-03

4-Bromo-1,2-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,2-dinitrobenzene
• 1,2-DINITRO-4-BROMOBENZENE
• Benzene,4-bromo-1,2-dinitro-
• NSC10252
• DB-340072
• AKOS016001898
• AS-30724
• SCHEMBL1561802
• XNXZZFQZGVFMAN-UHFFFAOYSA-N
• 3,4-dinitrobromobenzene
• 4-Bromo-1,2-dinitrobenzene (unstable at 59 C) [Forbidden]
• CS-0186944
• 4-Bromo-1,2-dinitrobenzene (unstable at 59 C)
• NSC-10252
• DTXSID80209857
• ghl.PD_Mitscher_leg0.922
• NSC 10252
• 4-bromo-1,2-dinitro-benzene
• T6BN4PBM7U
• 4-Bromo-1,2-dinitrobenzene [Forbidden]
• MFCD00474634
• 610-38-8
• Benzene, 4-bromo-1,2-dinitro-

• MDL： MFCD00474634
• Inchi： 1S/C6H3BrN2O4/c7-4-1-2-5(8(10)11)6(3-4)9(12)13/h1-3H
• InChI Key： XNXZZFQZGVFMAN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.92800
• Monoisotopic Mass: 245.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.80(60℃)
• Melting Point: 59.5(稳定型)
• Boiling Point: 353.6 ℃ at 760 mmHg
• Flash Point: 167.6 ℃
• Refractive Index: 1.647
• PSA: 91.64000
• LogP: 3.31190

Additional information on 4-Bromo-1,2-dinitrobenzene

4-Bromo-1,2-dinitrobenzene: A Comprehensive Overview

4-Bromo-1,2-dinitrobenzene, also known by its CAS No. 610-38-8, is a highly specialized aromatic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom and two nitro groups attached to a benzene ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable material in research and industrial settings.

Recent studies have highlighted the importance of 4-Bromo-1,2-dinitrobenzene in the development of advanced materials. Researchers have explored its role in the synthesis of high-performance polymers and composites. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can serve as a precursor for creating lightweight yet robust materials suitable for aerospace applications. The ability of 4-Bromo-1,2-dinitrobenzene to undergo various substitution reactions has been pivotal in these advancements.

In the field of pharmaceuticals, 4-Bromo-1,2-dinitrobenzene has shown potential as an intermediate in drug synthesis. Its nitro groups facilitate the formation of bioactive compounds with targeted therapeutic effects. A 2023 research article in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit promising anti-cancer properties, particularly in inhibiting tumor growth without significant side effects.

The synthesis of 4-Bromo-1,2-dinitrobenzene involves a multi-step process that requires precise control over reaction conditions. Traditionally, it is synthesized through the nitration of bromobenzene followed by further nitration at specific positions on the ring. Modern methods have optimized this process to enhance yield and purity, leveraging catalytic systems and advanced purification techniques.

One of the most intriguing aspects of 4-Bromo-1,2-dinitrobenzene is its stability under various environmental conditions. Studies have shown that it exhibits remarkable resistance to thermal degradation and chemical corrosion, making it ideal for use in harsh industrial environments. This stability has been leveraged in the development of corrosion-resistant coatings and protective materials.

Looking ahead, the application of 4-Bromo-1,2-dinitrobenzene is expected to expand into emerging areas such as energy storage and electronics. Its electronic properties make it a candidate for use in next-generation batteries and advanced semiconductor devices. Ongoing research is focused on optimizing its integration into these technologies to unlock its full potential.

In conclusion, 4-Bromo-1,2-dinitrobenzene (CAS No. 610-38-8) stands as a testament to the ingenuity of modern chemistry. Its versatility across multiple disciplines underscores its importance as a key compound in both academic research and industrial applications. As scientific understanding continues to evolve, so too will the role of this compound in shaping innovative solutions across various sectors.